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Introduction
Disodium disilicate, a type of sodium silicate, is a widely used inorganic chemical that serves

as a highly effective rheological modifier in various slurry systems. Its primary function is as a

deflocculant or dispersant, significantly reducing the viscosity and yield stress of suspensions

containing particles prone to agglomeration, such as clays, ceramics, and certain

pharmaceutical ingredients. The ability to control slurry rheology is critical in many industrial

processes, including slip casting in ceramics, paint and coating formulation, and the

manufacturing of pharmaceutical suspensions.[1][2][3]

These application notes provide a comprehensive overview of the use of disodium disilicate
to control slurry properties, including its mechanism of action, quantitative effects on rheology,

and detailed experimental protocols for its application and evaluation.

Mechanism of Action
The efficacy of disodium disilicate as a deflocculant stems from its ability to alter the surface

chemistry of particles in a suspension, leading to increased electrostatic repulsion.[3] In

aqueous systems, clay and other mineral particles often possess a net negative charge on their

faces and a positive charge on their edges. This charge distribution leads to the formation of a

"house of cards" structure, resulting in high viscosity and yield stress.
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When disodium disilicate is introduced into the slurry, the silicate anions adsorb onto the

positively charged edges of the particles, neutralizing them and imparting a net negative

charge. This leads to strong repulsive forces between the particles, breaking down the

agglomerated structure and allowing the particles to move more freely. The result is a

significant decrease in the viscosity and yield stress of the slurry, transforming it from a thick

paste to a fluid suspension.
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Caption: Mechanism of slurry deflocculation by disodium disilicate.

Quantitative Data on Rheological Effects
The addition of disodium disilicate has a pronounced effect on the rheological properties of

slurries. The optimal concentration of the deflocculant is crucial, as under- or over-dosing can

lead to suboptimal viscosity reduction or even flocculation.[4] The following tables summarize

the quantitative effects of sodium silicate on the viscosity of different clay and kaolin slurries.
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Table 1: Effect of Sodium Silicate on the Viscosity of Kaolin Slurries

Kaolin Type Water Type
Initial
Viscosity (cP)

Sodium
Silicate (%
w/w)

Final Viscosity
(cP)

Kaolin Deionized Water 640 0.068 23

Kaolin Potable Water 890 0.092 20

Kaolin Recycling Water 6200 0.299 18

Table 2: Optimum Sodium Silicate Concentration for Viscosity Reduction in Clay Slips (65%

solids)

Clay Type Optimum Na2SiO3 (% by weight)

Konya Clay 0.5

Söğüt Clay 0.6

Data synthesized from multiple sources. The specific viscosity values are dependent on the

exact composition of the slurry, particle size, and measurement conditions.

Experimental Protocols
Protocol for Slurry Preparation and Deflocculant
Addition
This protocol outlines the steps for preparing a laboratory-scale slurry and evaluating the effect

of disodium disilicate.

Materials and Equipment:

Slurry powder (e.g., kaolin, ceramic powder)

Deionized water

Disodium disilicate solution (e.g., 50% w/w)
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Laboratory mixer (e.g., overhead stirrer, planetary mixer)

Beakers or mixing vessels

Weighing balance

Pipettes or burettes

Procedure:

Determine Solid Concentration: Decide on the desired solids loading of the slurry (e.g., 65%

by weight).

Weigh Materials: Accurately weigh the required amounts of slurry powder and deionized

water.

Initial Mixing: Slowly add the powder to the water while mixing at a moderate speed to avoid

clumping.

Homogenization: Continue mixing for a predetermined time (e.g., 30-60 minutes) to ensure

the powder is fully wetted and dispersed.

Baseline Rheology Measurement: Take a sample of the untreated slurry to measure its initial

rheological properties (see Protocol 4.2).

Deflocculant Addition: Prepare a series of slurry samples with varying concentrations of

disodium disilicate. Add the disodium disilicate solution dropwise to the slurry while

continuously mixing. It is recommended to start with a low concentration and incrementally

increase it.[1]

Equilibration: After each addition of disodium disilicate, allow the slurry to mix for a

sufficient time (e.g., 15-30 minutes) to ensure complete interaction with the particles.

Rheological Measurements: Measure the rheological properties of each sample to determine

the effect of the disodium disilicate concentration.

Protocol for Rheological Measurement
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This protocol describes the general procedure for measuring the viscosity and yield stress of

the prepared slurries using a rotational viscometer.

Equipment:

Rotational viscometer (e.g., Brookfield type or rheometer)

Appropriate spindle or geometry for the viscometer

Temperature control unit (water bath or Peltier plate)

Beakers or sample cups

Procedure:

Instrument Setup: Turn on the viscometer and allow it to warm up. Select the appropriate

spindle and rotational speed based on the expected viscosity of the slurry.

Sample Loading: Pour the slurry sample into the sample cup, ensuring the liquid level is

correct for the chosen spindle. Avoid introducing air bubbles.

Temperature Control: Equilibrate the sample to the desired measurement temperature (e.g.,

25°C), as viscosity is temperature-dependent.

Viscosity Measurement:

For a simple viscosity reading, start the spindle rotation and allow the reading to stabilize

before recording the value.

To create a flow curve (viscosity vs. shear rate), perform a stepped-speed test, recording

the viscosity at a range of increasing and then decreasing shear rates. This can also

reveal thixotropic behavior.

Yield Stress Measurement:

If using a rheometer, a common method is to perform a stress sweep. Gradually increase

the applied stress and monitor the resulting strain or strain rate. The yield stress is the

point at which the material begins to flow.
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Alternatively, the Bingham model can be fitted to the flow curve data to extrapolate the

yield stress.

Data Analysis: Plot the viscosity and yield stress as a function of the disodium disilicate
concentration to determine the optimal dosage for the desired rheological properties.

Diagram of Experimental Workflow
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Caption: Experimental workflow for evaluating disodium disilicate.

Conclusion
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Disodium disilicate is a versatile and cost-effective tool for controlling the rheological

properties of a wide range of slurries. By understanding its mechanism of action and

systematically evaluating its effects through controlled experiments, researchers and

professionals can optimize their slurry formulations to achieve the desired flow behavior for

their specific applications. The protocols provided herein offer a standardized approach to this

evaluation process, enabling consistent and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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